Cas no 911715-34-9 (3-Isobutyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide)

3-Isobutyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide is a nitro-substituted pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structural features, including the isobutyl and carboxamide functional groups, contribute to its reactivity and binding affinity, making it a valuable intermediate in synthetic chemistry. The nitro group enhances electrophilic properties, facilitating further derivatization. This compound exhibits stability under standard conditions, ensuring consistent performance in reactions. Its well-defined molecular structure allows for precise modifications, supporting the development of novel bioactive compounds. Researchers may explore its utility in medicinal chemistry for targeted drug design or as a scaffold for agrochemical formulations. Proper handling and storage are recommended to maintain its integrity.

3-Isobutyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide structure

911715-34-9 structure

Product Name:3-Isobutyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide

CAS No:911715-34-9

MF:C₉H₁₄N₄O₃

MW:226.232461452484

CID:2128758

Update Time:2025-05-28

3-Isobutyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

- 1-methyl-3-(2-methylpropyl)-4-nitro-1H-Pyrazole-5-carboxamide
- 3-isobutyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide
- 1-Methyl-3-(2-methylpropyl)-4-nitro-1H-pyrazole-5-carboxamide (ACI)
- 3-Isobutyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide
- Inchi： 1S/C9H14N4O3/c1-5(2)4-6-7(13(15)16)8(9(10)14)12(3)11-6/h5H,4H2,1-3H3,(H2,10,14)
- InChI Key： BBWXHJPPGQOGEU-UHFFFAOYSA-N
- SMILES： O=C(C1N(C)N=C(CC(C)C)C=1[N+](=O)[O-])N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 289
Topological Polar Surface Area: 107

3-Isobutyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AI86534-1mg	3-Isobutyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide	911715-34-9	>90%	1mg	$201.00	2024-05-20
A2B Chem LLC	AI86534-5mg	3-Isobutyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide	911715-34-9	>90%	5mg	$214.00	2024-05-20
A2B Chem LLC	AI86534-10mg	3-Isobutyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide	911715-34-9	>90%	10mg	$240.00	2024-05-20
A2B Chem LLC	AI86534-500mg	3-Isobutyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide	911715-34-9	>90%	500mg	$720.00	2024-05-20

3-Isobutyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide Production Method

Production Method 1

1004455-71-3

911715-34-9

Reaction Conditions

1.1 Reagents: Thionyl chloride ; 30 °C; 3 - 4 h, 30 °C → 80 °C
1.2 Reagents: Ammonium hydroxide Solvents: Water ; < 5 °C; 15 - 20 min, < 5 °C

Reference

: Synthesis of related substances of sildenafil

Zhang, Mingguang; Xia, Zhengjun; Ma, Yanqi; Zang, Lujie; Chen, Zaixin, Zhongguo Yiyao Gongye Zazhi, 2013, 44(9), 848-853

Production Method 2

911715-33-8

911715-34-9

Reaction Conditions

1.1 Reagents: Ammonium hydroxide ; 2 h, 60 °C; 3 h, 80 °C; cooled

Reference

: Syntheses and vasodilatory activities of new pyrazolo[4,3-d]pyrimidin-7-ones

Zhao, Yan-fang; Zhai, Xin; Chen, Jiao-yue; Guo, Shu-chun; Gong, Ping, Chemical Research in Chinese Universities, 2006, 22(4), 468-473

Production Method 3

1004455-71-3

911715-34-9

Reaction Conditions

1.1 Reagents: Thionyl chloride ; 3 h, reflux
1.2 Reagents: Ammonium hydroxide Solvents: Acetone , Water ; 0 °C

Reference

: Process for preparation of 5-(2-ethoxy-5-((4-methylpiperazin-1-yl)sulfonyl)phenyl)-3-isobutyl-1-methyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one (sildenafil citrate impurity)

Patel, Piyush V.; Joshi, Narendra; Panchal, Dharmesh P., Heterocyclic Letters, 2012, 2(4), 467-478